Cas no 1006333-18-1 (2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile)

2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile structure
1006333-18-1 structure
Product Name:2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile
CAS No:1006333-18-1
MF:C7H9N3
MW:135.166460752487
MDL:MFCD06739344
CID:3056970
PubChem ID:19576702
Update Time:2025-04-21

2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile
    • 2-METHYL-3-(PYRAZOL-1-YL)PROPANENITRILE
    • 2-methyl-3-pyrazol-1-ylpropanenitrile
    • 2-Methyl-3-pyrazol-1-yl-propionitrile
    • AKOS000312681
    • BBL040435
    • 1006333-18-1
    • CS-0272233
    • STK350462
    • EN300-230391
    • MDL： MFCD06739344
    • Inchi： 1S/C7H9N3/c1-7(5-8)6-10-4-2-3-9-10/h2-4,7H,6H2,1H3
    • InChI Key： YABQNVUEYPPHEH-UHFFFAOYSA-N
    • SMILES： N1(C=CC=N1)CC(C#N)C

Computed Properties

  • Exact Mass: 135.079647300Da
  • Monoisotopic Mass: 135.079647300Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41.6Ų

2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
025482-250mg
2-Methyl-3-pyrazol-1-yl-propionitrile
 1006333-18-1
250mg
 ￡144.00 2022-03-01
Fluorochem
025482-1g
2-Methyl-3-pyrazol-1-yl-propionitrile
 1006333-18-1
1g
 ￡287.00 2022-03-01
Fluorochem
025482-5g
2-Methyl-3-pyrazol-1-yl-propionitrile
 1006333-18-1
5g
 ￡782.00 2022-03-01
Chemenu
CM483523-1g
2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile
 1006333-18-1 97%
1g
 $629 2022-06-14
Enamine
EN300-230391-0.05g
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile
 1006333-18-1 95%
0.05g
 $89.0 2024-06-20
Enamine
EN300-230391-0.1g
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile
 1006333-18-1 95%
0.1g
 $132.0 2024-06-20
Enamine
EN300-230391-0.25g
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile
 1006333-18-1 95%
0.25g
 $189.0 2024-06-20
Enamine
EN300-230391-0.5g
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile
 1006333-18-1 95%
0.5g
 $297.0 2024-06-20
Enamine
EN300-230391-1.0g
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile
 1006333-18-1 95%
1.0g
 $381.0 2024-06-20
Enamine
EN300-230391-2.5g
2-methyl-3-(1H-pyrazol-1-yl)propanenitrile
 1006333-18-1 95%
2.5g
 $628.0 2024-06-20

2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile Related Literature

Related Categories

1006333-18-1 (2-Methyl-3-(1H-pyrazol-1-yl)propanenitrile) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm